N'-(2,4-diethoxybenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide

• Molecular Formula: C23H23F3N4O3S
• Molecular Weight: 492.5 g/mol
• IUPAC Name: N-[(E)-(2,4-diethoxyphenyl)methylideneamino]-2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C23H23F3N4O3S/c1-3-32-19-9-8-15(20(12-19)33-4-2)13-27-30-21(31)11-18-14-34-22(29-18)28-17-7-5-6-16(10-17)23(24,25)26/h5-10,12-14H,3-4,11H2,1-2H3,(H,28,29)(H,30,31)/b27-13+
• InChI Key: VYEBBQUIGYMRMZ-UVHMKAGCSA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)/C=N/NC(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F)OCC
• SMILES: CCOC1=CC(=C(C=C1)C=NNC(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F)OCC

Description

N'-(2,4-diethoxybenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a hydrazone derivative that has been synthesized through a multi-step process involving the reaction of various reagents.

Mechanism of Action

The mechanism of action of N'-(2,4-diethoxybenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide is not fully understood. However, it has been suggested that this compound may exert its anticancer activity through the inhibition of topoisomerase II, a key enzyme involved in DNA replication and transcription. In addition, this compound may also induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N'-(2,4-diethoxybenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has been shown to exhibit various biochemical and physiological effects. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to exhibit antibacterial and antifungal activity against various microbial strains.

Advantages and Limitations for Lab Experiments

The advantages of using N'-(2,4-diethoxybenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide in lab experiments include its potential applications in drug discovery and development, its significant anticancer activity against various cancer cell lines, and its antibacterial and antifungal activity against various microbial strains. However, the limitations of using this compound in lab experiments include its complex synthesis process and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on N'-(2,4-diethoxybenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide. These include:
1. Further investigation of the mechanism of action of this compound to fully understand its anticancer and antimicrobial activity.
2. Development of more efficient and cost-effective synthesis methods for this compound.
3. Evaluation of the toxicity and safety profile of this compound in animal models.
4. Optimization of the structure of this compound to improve its pharmacokinetic and pharmacodynamic properties.
5. Investigation of the potential applications of this compound in combination therapy with other anticancer agents.
In conclusion, N'-(2,4-diethoxybenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide is a novel compound that has potential applications in drug discovery and development. This compound has been shown to exhibit significant anticancer and antimicrobial activity. However, further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of N'-(2,4-diethoxybenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide involves a multi-step process that includes the reaction of various reagents. The first step involves the reaction of 2,4-diethoxybenzaldehyde with hydrazine hydrate to form 2,4-diethoxybenzohydrazide. The second step involves the reaction of 2,4-diethoxybenzohydrazide with 2-chloroacetic acid to form 2-(2-carboxyethyl)-4-diethoxybenzohydrazide. The third step involves the reaction of 2-(2-carboxyethyl)-4-diethoxybenzohydrazide with thionyl chloride to form 2-(2-chloroethyl)-4-diethoxybenzohydrazide. The final step involves the reaction of 2-(2-chloroethyl)-4-diethoxybenzohydrazide with 2-(3-trifluoromethyl)anilino-4-thiazolylacetic acid to form N'-(2,4-diethoxybenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide.

Scientific Research Applications

N'-(2,4-diethoxybenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has potential applications in drug discovery and development. This compound has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, this compound has been shown to exhibit antibacterial and antifungal activity against various microbial strains.